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Compound of Interest

Compound Name: Tellurium, butyl-ethenyl-

Cat. No.: B15426457

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the organotellurium compound
"Tellurium, butyl-ethenyl-," also known as butyl vinyl telluride. Due to the limited availability of
data for this specific molecule, this guide also incorporates general principles and
methodologies from the broader field of organotellurium chemistry to offer a complete and
practical resource.

Nomenclature and Identification

"Tellurium, butyl-ethenyl-" is a unique organometalloid compound. While not extensively
documented, its nomenclature and identifiers are established in chemical databases.

Table 1: Alternative Names and Identifiers for Tellurium, butyl-ethenyl-
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Identifier Type Value

Systematic Name Tellurium, butyl-ethenyl-
Common Name Butyl vinyl telluride
CAS Registry Number 105442-63-5[1]
Molecular Formula C6H12Te[1]

Molecular Weight 211.76 g/mol [1]

INChl=1S/C6H12Te/c1-3-5-6-7-4-2/h4H,2-3,5-
6H2,1H3[1]

IUPAC Standard InChl

IUPAC Standard InChiKey GIIAWXHAKXJEEA-UHFFFAOY SA-N[1]

Physicochemical Data

Specific experimental data for "Tellurium, butyl-ethenyl-" is scarce in publicly available
literature. The primary quantitative value found is its ionization energy. For broader context, a
table of the physical properties of elemental tellurium is also provided.

Table 2: Quantitative Data for Tellurium, butyl-ethenyl-

Property Value Method Reference

Sinegovskaya,
o Photoelectron i
lonization Energy 7.70 eV Tatarinova, et al.,

Spectroscopy 1991[1]

Table 3: General Physical Properties of Elemental Tellurium
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Property Value

Appearance Silvery lustrous gray (crystalline)[2]
Standard Atomic Weight 127.60 = 0.03[2]

Melting Point 722.66 K (449.51 °C)[2]

Boiling Point 1261 K (988 °C)[2]

Density (solid) 6240 kg m~—3[3]

Classification Metalloid[2]

Experimental Protocols

While a specific, detailed protocol for the synthesis of "Tellurium, butyl-ethenyl-" is not readily
available, a general and widely applicable method for the preparation of vinyl tellurides can be
adapted. This involves the reaction of a telluride anion with acetylene.

This protocol is based on the general synthesis of vinyl tellurides.[1]
Objective: To synthesize "Tellurium, butyl-ethenyl-" (butyl vinyl telluride).
Reaction Scheme:

Materials:

Tellurium powder (Te)

Reducing agent (e.g., Sodium borohydride - NaBHa4)

Potassium hydroxide (KOH)

1-Bromobutane (CH3CH2CH2CH2z-Br)

Acetylene gas (CH=CH)

Solvent (e.g., Dimethyl sulfoxide - DMSO or Hexamethylphosphoramide - HMPA)
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 Inert gas (Nitrogen or Argon)

o Standard glassware for air-sensitive reactions (Schlenk line, septa, etc.)
Procedure:

o Preparation of the Telluride Anion:

o In a flame-dried Schlenk flask under an inert atmosphere, a suspension of tellurium
powder and potassium hydroxide in the chosen solvent is prepared.

o Areducing agent, such as sodium borohydride, is added portion-wise to the stirred
suspension. The reaction progress is monitored by the color change of the solution,
typically to a deep reddish-purple, indicating the formation of the telluride anion (Te2").

 Vinylation:
o The reaction flask is cooled in an ice bath.

o Acetylene gas is bubbled through the solution of the telluride anion. The reaction is
typically exothermic and should be controlled by the rate of gas addition. The progress can
be monitored by thin-layer chromatography (TLC).

» Alkylation:

o Once the vinylation is complete, 1-bromobutane is added dropwise to the reaction mixture
at0 °C.

o The reaction is allowed to warm to room temperature and stirred until completion
(monitored by TLC).

e Work-up and Purification:

o The reaction mixture is quenched with water and extracted with an organic solvent (e.qg.,
diethyl ether or hexane).

o The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, and the solvent is removed under reduced pressure.
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o The crude product is purified by vacuum distillation or column chromatography on silica
gel to yield pure butyl vinyl telluride.

Objective: To confirm the identity and purity of the synthesized butyl vinyl telluride.
Methods:
e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: To identify the chemical shifts and coupling constants of the butyl and vinyl
protons.

o 13C NMR: To identify the chemical shifts of the carbon atoms.

o 125Te NMR: To observe the characteristic chemical shift of the tellurium atom, which is
highly sensitive to its chemical environment.[3][4]

e Mass Spectrometry (MS):

o To determine the molecular weight and fragmentation pattern of the compound, confirming
its elemental composition.

e Infrared (IR) Spectroscopy:

o To identify the characteristic vibrational frequencies of the C=C double bond and C-H
bonds.

Visualizations
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General Synthetic Workflow for Butyl Vinyl Telluride

Preparation of Telluride Anion

Tellurium Powder Reducing Agent (e.g., NaBH4) Solvent (e.g., DMSO)

Telluride Anion (Te2~) Solution

Core Reaction Steps

Acetylene Gas

:

Vinyltelluride Anion 1-Bromobutane

Crude Butyl Vinyl Telluride

Purification and Characterization

Aqueous Workup & Extraction

:

Vacuum Distillation / Chromatography

:

Pure Butyl Vinyl Telluride

l

Spectroscopic Characterization (NMR, MS, IR)

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of butyl vinyl telluride.
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While "Tellurium, butyl-ethenyl-" itself has no documented applications in drug development,
organotellurium compounds, in general, are explored for their potential therapeutic properties.

Potential Roles of Organotellurium Compounds in Drug Development

Compound Class

Organotellurium Compounds
(e.g., Butyl Vinyl Telluride)

ical Properties

Redox Activity Enzyme Inhibition Potential Antioxidant Properties

Potential Therapeutic Applications

Anticancer Agents

Antimicrobial Agents Neuroprotective Agents

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15426457#alternative-names-for-tellurium-butyl-
ethenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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